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Compound of Interest

Compound Name: Lithium;formaldehyde

Cat. No.: B15471398 Get Quote

Welcome to the technical support center for the lithium aluminum hydride (LAH) reduction of

formaldehyde. This resource is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance for optimizing reaction conditions and

troubleshooting common issues.

Frequently Asked Questions (FAQs)
Q1: What is the optimal solvent for the LAH reduction of formaldehyde?

A1: The recommended solvents are anhydrous ethers, with tetrahydrofuran (THF) and diethyl

ether being the most common choices. LAH is soluble in these ethers, although it may form a

slurry at higher concentrations.[1][2] THF is often preferred due to the higher stability of LAH in

this solvent compared to diethyl ether.[1] It is crucial to use anhydrous solvents, as LAH reacts

violently with water.[3][4][5]

Q2: What is the recommended molar ratio of LAH to formaldehyde?

A2: A slight excess of LAH is generally recommended to ensure the complete reduction of

formaldehyde. A common starting point is a molar ratio of 1.1 to 1.5 equivalents of LAH to 1

equivalent of formaldehyde. Since one mole of LAH provides four hydride equivalents, a

stoichiometric ratio of 0.25 moles of LAH to 1 mole of formaldehyde is theoretically required.
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However, using an excess accounts for any potential degradation of the LAH and ensures the

reaction goes to completion.

Q3: At what temperature should the reaction be conducted?

A3: The LAH reduction of aldehydes is typically performed at low temperatures to control the

exothermic reaction.[6] It is recommended to start the reaction at 0°C by cooling the reaction

vessel in an ice bath.[5] The formaldehyde solution should be added slowly to the LAH

suspension to maintain this temperature and prevent a runaway reaction. After the addition is

complete, the reaction can be allowed to warm to room temperature to ensure completion.

Q4: How can I safely quench the reaction and work up the product?

A4: Quenching excess LAH is a critical step that must be performed with extreme caution due

to the vigorous evolution of hydrogen gas.[5] A widely used and reliable method is the Fieser

workup. For every 'x' grams of LAH used, the following are slowly and sequentially added at

0°C:

'x' mL of water

'x' mL of 15% aqueous sodium hydroxide

'3x' mL of water

This procedure results in the formation of granular salts that are easily filtered off.[2]
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Issue Potential Cause Recommended Solution

Low or No Product Yield

1. Degraded LAH: LAH is

sensitive to moisture and can

degrade over time, appearing

as a light gray powder instead

of white.[1]

1. Use fresh, high-quality LAH.

The purity of commercial LAH

can vary. Old or improperly

stored LAH will have

significantly reduced activity.[7]

2. Presence of Moisture: Water

in the solvent or glassware will

consume the LAH.

2. Ensure all glassware is

oven-dried or flame-dried

before use. Use anhydrous

solvents. Perform the reaction

under an inert atmosphere

(e.g., nitrogen or argon).[5]

3. Incomplete Reaction:

Insufficient reaction time or

temperature.

3. After the initial addition at

0°C, allow the reaction to stir

at room temperature for at

least 30 minutes to an hour.

Monitor the reaction progress

using an appropriate technique

like TLC.

4. Product Loss During

Workup: The product,

methanol, is volatile and can

be lost during solvent removal.

4. Use a rotary evaporator with

a cooled trap and apply

vacuum cautiously. Avoid

excessive heating of the

distillation flask.

Violent/Uncontrolled Reaction

1. Rapid Addition of

Formaldehyde: Adding the

formaldehyde solution too

quickly to the LAH suspension.

1. Add the formaldehyde

solution dropwise via an

addition funnel, ensuring the

internal temperature does not

rise significantly.

2. Concentrated Reagents:

Using highly concentrated

solutions can lead to a rapid

exotherm.

2. Use a sufficient amount of

anhydrous solvent to dilute the

reactants.
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3. Improper Quenching:

Adding the quenching agent

too rapidly.

3. Add water and other

quenching agents very slowly

and carefully, especially at the

beginning of the quench, while

maintaining cooling.

Formation of White Precipitate

That is Difficult to Filter

1. Improper Quenching

Procedure: The nature of the

aluminum salts formed is

highly dependent on the

quenching method.

1. Strictly follow a proven

workup procedure like the

Fieser method to produce

granular, easily filterable salts.

[2] Using Rochelle's salt

(potassium sodium tartrate)

solution during workup can

also help to chelate the

aluminum salts and improve

filtration.[7]

Quantitative Data Summary
Parameter Value Solvent Reference

LAH Solubility 22-25 g/100g Diethyl Ether [1]

13 g/100g Tetrahydrofuran (THF) [1]

Formaldehyde Molar

Mass
30.03 g/mol - [8][9]

LAH Molar Mass 37.95 g/mol - [3]

Experimental Protocols
Standard Protocol for LAH Reduction of Formaldehyde

Preparation:

Oven-dry or flame-dry a three-necked round-bottom flask equipped with a magnetic stir

bar, a thermometer, an addition funnel, and a nitrogen inlet.

Allow the flask to cool to room temperature under a stream of dry nitrogen.
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Reaction Setup:

In the flask, suspend lithium aluminum hydride (1.1-1.5 molar equivalents) in anhydrous

diethyl ether or THF.

Cool the suspension to 0°C using an ice bath.

Prepare a solution of formaldehyde (1 molar equivalent) in the same anhydrous solvent

and load it into the addition funnel.

Reduction:

Slowly add the formaldehyde solution dropwise to the stirred LAH suspension, maintaining

the internal temperature at approximately 0°C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 30-60 minutes.

Quenching and Workup (Fieser Method):

Cool the reaction mixture back to 0°C.

For every 1 g of LAH used, cautiously and sequentially add the following dropwise:

1 mL of water

1 mL of 15% aqueous NaOH

3 mL of water

Stir the resulting mixture vigorously for 15-30 minutes until a white granular precipitate

forms.

Filter the mixture through a pad of Celite or filter paper, washing the filter cake with

additional solvent.

The filtrate contains the product, methanol, in the solvent.
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Visualizations
Preparation:

- Dry glassware
- Inert atmosphere (N2)

Reaction Setup:
- Suspend LAH in anhydrous ether

- Cool to 0°C

Addition:
- Slowly add formaldehyde solution

- Maintain 0°C

Reaction:
- Stir at room temperature

(30-60 min)

Quenching (0°C):
- Sequential addition of
H2O, NaOH(aq), H2O

Filtration:
- Remove aluminum salts

Product:
- Methanol in solution

Click to download full resolution via product page

Caption: Experimental workflow for the LAH reduction of formaldehyde.
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Low Yield? Is LAH fresh and white?
Yes

Were anhydrous conditions used?Yes

Solution: Use fresh LAH.
No

Was workup performed correctly?Yes

Solution: Ensure dry glassware and solvents.
No

Solution: Follow Fieser method precisely.
No

Consider other factors:
- Incomplete reaction

- Product volatility

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for low yield in LAH reductions.
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Caption: Simplified reaction pathway for the LAH reduction of formaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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